Cas no 113-73-5 (Gramicidin S)

Gramicidin S structure

Product Name:Gramicidin S

CAS No:113-73-5

MF:C₆₀H₉₂N₁₂O₁₀

MW:1141.44689464569

CID:151052

PubChem ID:73357

Update Time:2025-04-19

Gramicidin S Chemical and Physical Properties

Names and Identifiers

- Gramicidin S
- GRAMICIDIN C
- BRN 0605227
- Cyclo(L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl)
- Gramacidine S
- Gramacidine S [INN-French]
- Gramicidin S [INN]
- Gramicidina S
- Gramicidina S [INN-Spanish]
- Gramicidinum S
- Gramicidinum S [INN-Latin]
- Gramicin S 1
- Gramicin S-A
- Gramicidin S1
- Gramicidin S-A
- Soviet Gramicidin C
- Cyclo(L-Val-L-Orn-L-Leu-D-Phe-L-Pro-L-Val-L-Orn-L-Leu-D-Phe-L-Pro-)
- Cyclo(L-Leu-D-Phe-L-Pro-L-Val-L-Orn-L-Leu-D-Phe-L-Pro-L-Val-L-Orn-)
- HCO-X-GLY-L-ALA-D-LEU-L-ALA-D-VAL-L-VAL-D-VAL-L-TRP-D-LEU-L-PHE-D-LEU-L-TRP-D-LEU-L-TRP-NHCH2CH2OH
- cyclo(L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl)
- Gramicidin s 1
- DTXSID6046008
- GRAMICIDIN S [MI]
- HY-P5712
- Grammidin
- CS-0889301
- SCHEMBL135010
- Q4147636
- Tox21_111543
- NS00011540
- UNII-WHM29QA23F
- GRAMICIDIN S [WHO-DD]
- bis(3-aminopropyl)-dibenzyl-diisobutyl-diisopropyl-[?]decone
- CHEBI:5530
- (3R,6S,9S,12S,15S,21R,24S,27S,30S,33S)-9,27-bis(3-aminopropyl)-3,21-dibenzyl-6,24-bis(2-methylpropyl)-12,30-di(propan-2-yl)-1,4,7,10,13,19,22,25,28,31-decazatricyclo[31.3.0.015,19]hexatriacontane-2,5,8,11,14,20,23,26,29,32-decone
- 113-73-5
- WHM29QA23F
- CAS-113-73-5
- gramicidin a s
- DTXCID4026008
- NCGC00095992-05
- GRAMICIDIN S [MART.]
- 1,10-anhydro(L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithyl-L-leucyl-D-phenylalanyl-L-prolyl-L-valyl-L-ornithine)
- CHEMBL373496
- NCGC00095992-01
- Inchi： 1S/C60H92N12O10/c1-35(2)31-43-53(75)67-45(33-39-19-11-9-12-20-39)59(81)71-29-17-25-47(71)55(77)70-50(38(7)8)58(80)64-42(24-16-28-62)52(74)66-44(32-36(3)4)54(76)68-46(34-40-21-13-10-14-22-40)60(82)72-30-18-26-48(72)56(78)69-49(37(5)6)57(79)63-41(23-15-27-61)51(73)65-43/h9-14,19-22,35-38,41-50H,15-18,23-34,61-62H2,1-8H3,(H,63,79)(H,64,80)(H,65,73)(H,66,74)(H,67,75)(H,68,76)(H,69,78)(H,70,77)/t41-,42-,43-,44-,45+,46+,47-,48-,49-,50+/m0/s1
- InChI Key： IUAYMJGZBVDSGL-UJPXLTDWSA-N
- SMILES： O=C1[C@@H](CC2C=CC=CC=2)NC([C@H](CC(C)C)NC([C@H](CCCN)NC([C@@H](C(C)C)NC([C@@H]2CCCN2C([C@@H](CC2C=CC=CC=2)NC([C@H](CC(C)C)NC([C@H](CCCN)NC([C@H](C(C)C)NC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 1140.70593718g/mol
Monoisotopic Mass: 1140.70593718g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 82
Rotatable Bond Count: 16
Complexity: 2020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: 4.6
Topological Polar Surface Area: 326Å²

Experimental Properties

Density: 1.0265 (rough estimate)
Boiling Point: 827.42°C (rough estimate)
Refractive Index: 1.6000 (estimate)

Gramicidin S Pricemore >>

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